Cas no 1187582-21-3 (2-Bromo-6-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Bromo-6-(trifluoromethyl)nicotinonitrile
• CAS No: 1187582-21-3
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 1029018
• PubChem ID: 44228251
• Update Time: 2025-05-24

2-Bromo-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(trifluoromethyl)nicotinonitrile
• 2-bromo-6-(trifluoromethyl)pyridine-3-carbonitrile
• SCHEMBL16805012
• 1187582-21-3
• 2-bromo-3-cyano-6-(trifluoromethyl)pyridine
• DIZOYRMCFHCDQQ-UHFFFAOYSA-N
• DTXSID60657938
• AKOS005145606
• 2-bromo-6-trifluoromethylnicotinonitrile
• CS-0335098
• AT11145
• DS-016366

• Inchi： 1S/C7H2BrF3N2/c8-6-4(3-12)1-2-5(13-6)7(9,10)11/h1-2H
• InChI Key： DIZOYRMCFHCDQQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 249.93535g/mol
• Monoisotopic Mass: 249.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Bromo-6-(trifluoromethyl)nicotinonitrile

Recent Advances in the Application of 2-Bromo-6-(trifluoromethyl)nicotinonitrile (CAS: 1187582-21-3) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-(trifluoromethyl)nicotinonitrile (CAS: 1187582-21-3) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. This heterocyclic compound, characterized by its bromo and trifluoromethyl substituents, offers unique reactivity and physicochemical properties that make it valuable for medicinal chemistry applications. Recent studies have highlighted its role in the construction of pyridine-based scaffolds, which are prevalent in FDA-approved drugs and clinical candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-6-(trifluoromethyl)nicotinonitrile as a building block for kinase inhibitors. Researchers at the University of Cambridge successfully employed this compound in a palladium-catalyzed cross-coupling reaction to generate a series of potent and selective JAK2 inhibitors. The trifluoromethyl group was found to significantly enhance metabolic stability, while the bromo substituent facilitated efficient derivatization at the 2-position of the pyridine ring.

In the field of agrochemical research, a recent patent application (WO2023057892) disclosed novel fungicides derived from 2-Bromo-6-(trifluoromethyl)nicotinonitrile. The compound served as a precursor for the synthesis of nicotinamide derivatives that showed remarkable activity against Botrytis cinerea and Puccinia recondita. The presence of both electron-withdrawing groups (Br and CF3) was crucial for maintaining the compounds' stability under field conditions while preserving their biological activity.

From a synthetic chemistry perspective, advances in continuous flow technology have improved the scalability of 2-Bromo-6-(trifluoromethyl)nicotinonitrile production. A 2024 report in Organic Process Research & Development described an optimized manufacturing process that achieved 85% yield with >99% purity, addressing previous challenges associated with bromination selectivity and byproduct formation. This development is particularly significant given the growing demand for this intermediate in drug discovery programs.

Structural studies using X-ray crystallography have provided new insights into the molecular interactions of derivatives containing the 2-Bromo-6-(trifluoromethyl)nicotinonitrile moiety. Research published in ACS Chemical Biology revealed how the bromine atom participates in halogen bonding with protein targets, while the electron-deficient pyridine ring engages in π-stacking interactions. These findings are guiding the rational design of new chemical entities with improved target engagement profiles.

Looking forward, the versatility of 2-Bromo-6-(trifluoromethyl)nicotinonitrile continues to inspire innovation across multiple therapeutic areas. Current research efforts are exploring its application in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker component between target-binding and E3 ligase-recruiting moieties is being evaluated. Preliminary results suggest that derivatives of this compound may offer advantages in terms of cell permeability and metabolic stability compared to traditional linker chemistries.